1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[4-(trifluoromethyl)pyrimidin-2-yl]pyrazol-4-amine
• InChI: InChI=1S/C8H6F3N5/c9-8(10,11)6-1-2-13-7(15-6)16-4-5(12)3-14-16/h1-4H,12H2
• InChI Key: ZGYFPHRJRSUQEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1C(F)(F)F)N2C=C(C=N2)N
• Molecular Formula: C8H6F3N5
• Molecular Weight: 229.16 g/mol

Description

1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1H-pyrazol-4-amine (TFMPP) is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the pyrimidine family and is composed of a trifluoromethyl group attached to a pyrimidine ring. TFMPP has been used as a research tool in the fields of biochemistry and physiology, as well as in laboratory experiments.

Scientific Research Applications

Antifungal Applications

. These properties make it a potential candidate for developing new antifungal agents that could be used to protect crops and increase agricultural yield.

Insecticidal Properties

. Although its efficacy is lower than some commercial insecticides, its unique mode of action could contribute to managing resistance in pest populations.

Anticancer Research

. While its effectiveness is less than established chemotherapy drugs like doxorubicin, its unique structure could provide a basis for the development of novel anticancer therapies.

Pharmaceutical Development

. Their unique chemical properties contribute to various pharmacological activities, making them valuable in drug design and development.

Mechanism of Action

Target of Action

It is known that pyrimidinamine derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making them potential targets for therapeutic interventions .

Mode of Action

Pyrimidinamine derivatives are known to exert their biological potential through different action mechanisms . One such mechanism is inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Pharmacokinetics

It is known that pyrimidinamine derivatives have shown promising oral bioavailability , indicating that they can be effectively absorbed and distributed in the body.

Result of Action

Pyrimidinamine derivatives are known to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .